Cas no 904450-76-6 (3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 904450-76-6
• MF: C₂₄H₁₇F₂NO₂
• MW: 389.39409327507
• CID: 5494021
• PubChem ID: 20864560
• Update Time: 2025-05-24

3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzoyl)-1-[(2-fluorophenyl)methyl]-6-methylquinolin-4-one
• 3-(4-fluorobenzoyl)-1-(2-fluorobenzyl)-6-methylquinolin-4(1H)-one
• 3-(4-fluorobenzoyl)-1-[(2-fluorophenyl)methyl]-6-methyl-1,4-dihydroquinolin-4-one
• 904450-76-6
• F3222-1925
• AKOS001819152
• 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H17F2NO2/c1-15-6-11-22-19(12-15)24(29)20(23(28)16-7-9-18(25)10-8-16)14-27(22)13-17-4-2-3-5-21(17)26/h2-12,14H,13H2,1H3
• InChI Key： CPPSFMJKXNEALD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=C(C(C2C=CC(=CC=2)F)=O)C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 389.12273511g/mol
• Monoisotopic Mass: 389.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.4Ų

Additional information on 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

Professional Introduction to 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 904450-76-6)

The compound 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 904450-76-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate fluorinated aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The strategic incorporation of fluorine atoms into the benzoyl and phenyl rings enhances its pharmacological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the context of improving metabolic stability, binding affinity, and bioavailability. The presence of two fluorine atoms in the 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl moiety contributes to the compound's unique electronic and steric properties. These features are critical for modulating its interaction with biological targets, thereby influencing its efficacy and selectivity.

The core structure of this compound, a 1,4-dihydroquinolin-4-one scaffold, is well-documented for its role in various pharmacological pathways. Specifically, dihydroquinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of a methyl group at the 6-position further fine-tunes the molecule's pharmacokinetic profile, enhancing its solubility and membrane permeability.

In the realm of contemporary research, this compound has been explored for its potential in addressing challenging therapeutic areas. For instance, studies have demonstrated its efficacy in inhibiting specific enzymatic targets associated with neurological disorders. The fluorinated aromatic rings are particularly adept at engaging with protein binding pockets, leading to potent and selective inhibition. This makes 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one a valuable scaffold for designing next-generation therapeutics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such intricate molecular constructions.

Evaluation of this compound's biological activity has revealed promising results in preclinical models. Its ability to modulate key signaling pathways suggests potential therapeutic benefits across multiple disease indications. Furthermore, preliminary toxicological studies indicate that it exhibits favorable safety profiles when tested under controlled conditions. These findings position it as a strong contender for further development into a clinical candidate.

The integration of computational methods into the study of this compound has accelerated the discovery process. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental validation. This synergy between computational chemistry and experimental synthesis has significantly enhanced the efficiency of drug discovery programs.

Future directions for research on 3-(4-fluorobenzoyl)-1-(2-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one include exploring its mechanism of action in greater detail and assessing its potential in combination therapies. The compound's multifaceted pharmacological properties make it an attractive candidate for developing synergistic treatment regimens that could improve patient outcomes.

In conclusion, this compound exemplifies the innovative approaches being employed in medicinal chemistry to address unmet medical needs. Its unique structural features and promising biological activity make it a cornerstone of current research efforts aimed at developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly pivotal role in shaping future treatment strategies.